An In-depth Technical Guide to the Physical and Chemical Properties of Long-Chain Alkenylboronic Acids
An In-depth Technical Guide to the Physical and Chemical Properties of Long-Chain Alkenylboronic Acids
For Researchers, Scientists, and Drug Development Professionals
Introduction
Long-chain alkenylboronic acids and their derivatives, particularly their pinacol esters, are versatile intermediates in organic synthesis. Their utility is most pronounced in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern medicinal chemistry for the formation of carbon-carbon bonds. The presence of a long alkyl chain introduces lipophilic character, making these compounds valuable precursors for the synthesis of complex molecules with potential applications in drug development, materials science, and polymer chemistry. This guide provides a comprehensive overview of the physical and chemical properties of these compounds, detailed experimental protocols for their synthesis and subsequent reactions, and a visualization of a typical experimental workflow.
Physical Properties
Long-chain alkenylboronic acids are typically handled and stored as their pinacol esters to enhance stability. The physical properties of these esters are influenced by the length of the alkyl chain. Generally, as the chain length increases, the melting and boiling points tend to rise, and their solubility in nonpolar organic solvents increases.
Data Presentation: Physical Properties of Representative Long-Chain Alkenylboronic Acid Pinacol Esters
| Compound Name | Molecular Formula | Molecular Weight ( g/mol ) | Physical Form | Boiling Point (°C) | Density (g/mL at 25°C) | Refractive Index (n20/D) |
| (E)-Oct-1-en-1-ylboronic acid pinacol ester | C₁₄H₂₇BO₂ | 238.18 | Liquid | 86-90 (at 0.4-0.5 mmHg) | 0.881 | 1.446 |
| (E)-Pent-1-en-1-ylboronic acid pinacol ester | C₁₁H₂₁BO₂ | 196.09 | - | 110-111 (at 28 mmHg)[1] | 0.884[1] | 1.441[1] |
| Vinylboronic acid pinacol ester | C₈H₁₅BO₂ | 154.02 | Powder or Low Melting Solid[2] | 40 (at 20.0 mmHg)[2] | 0.908[3] | 1.4240 to 1.4260[2] |
| Allylboronic acid pinacol ester | C₉H₁₇BO₂ | 168.04 | Liquid | 50-53 (at 5 mmHg)[4] | 0.896[4] | 1.4268[4] |
Solubility:
Chemical Properties
The chemical properties of long-chain alkenylboronic acids are dominated by the reactivity of the carbon-boron bond and the alkenyl moiety.
Stability:
-
Hydrolysis: Boronic acids and their esters are susceptible to hydrolysis. Pinacol esters offer enhanced stability compared to the free boronic acids.[7] The rate of hydrolysis is influenced by pH and the steric environment around the boron atom.
-
Oxidation: The carbon-boron bond is prone to oxidation, which can be a significant degradation pathway, especially in biological systems. The stability towards oxidation can be influenced by the electronic properties of the substituents on the boron atom.
-
Handling and Storage: Due to their sensitivity to hydrolysis and oxidation, long-chain alkenylboronic acid pinacol esters should be stored under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (2-8 °C) and protected from moisture.
Reactivity:
-
Suzuki-Miyaura Coupling: The most prominent reaction of alkenylboronic acids and their esters is the palladium-catalyzed Suzuki-Miyaura cross-coupling with organic halides or triflates. This reaction forms a new carbon-carbon bond with retention of the alkene stereochemistry, making it a powerful tool for the synthesis of complex organic molecules.[8][9]
-
Other Reactions: Alkenylboronic esters can also participate in other transformations, including additions to the double bond and conversions of the boronic ester moiety to other functional groups.
Experimental Protocols
Synthesis of (E)-Dodec-1-en-1-ylboronic acid pinacol ester via Hydroboration
This protocol describes the synthesis of a representative long-chain alkenylboronic acid pinacol ester.
Materials:
-
1-Dodecyne
-
Pinacolborane (HBpin)
-
Dicyclohexylborane (catalyst) or a suitable transition metal catalyst (e.g., a manganese(I) alkyl complex)[10][11]
-
Anhydrous tetrahydrofuran (THF)
-
Anhydrous solvents for workup and purification (e.g., diethyl ether, pentane)
-
Magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Silica gel for column chromatography
Procedure:
-
Reaction Setup: In a dry, nitrogen-flushed flask equipped with a magnetic stir bar, dissolve 1-dodecyne (1.0 equiv) in anhydrous THF.
-
Addition of Reagents: To the stirred solution, add pinacolborane (1.1-1.2 equiv).
-
Catalyst Addition: Add a catalytic amount of dicyclohexylborane (e.g., 5 mol%) or another suitable catalyst. The reaction can often be performed under neat conditions at room temperature.[12]
-
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
-
Workup: Once the reaction is complete, quench the reaction by slow addition of water. Extract the product with an organic solvent like diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.
-
Purification: Concentrate the filtrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.[7] Due to the potential for hydrolysis or strong adsorption on silica, it is advisable to use a nonpolar eluent system (e.g., hexane/ethyl acetate) and to perform the chromatography quickly.[13] In some cases, using silica gel impregnated with boric acid or using neutral alumina can improve purification.[14]
Suzuki-Miyaura Coupling of (E)-Dodec-1-en-1-ylboronic acid pinacol ester with an Aryl Bromide
This protocol outlines a general procedure for the application of a long-chain alkenylboronic acid pinacol ester in a Suzuki-Miyaura cross-coupling reaction.
Materials:
-
(E)-Dodec-1-en-1-ylboronic acid pinacol ester
-
Aryl bromide (e.g., 4-bromotoluene)
-
Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))
-
Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)
-
Solvent system (e.g., dioxane/water, toluene/water, or DMF/water)
-
Anhydrous solvents for workup and purification (e.g., ethyl acetate, hexane)
Procedure:
-
Reaction Setup: To a reaction vessel, add the (E)-dodec-1-en-1-ylboronic acid pinacol ester (1.1-1.5 equiv), the aryl bromide (1.0 equiv), the base (2.0-3.0 equiv), and the palladium catalyst (1-5 mol%).
-
Solvent Addition: Add the chosen solvent system. The mixture is typically degassed by bubbling with an inert gas (argon or nitrogen) for 10-15 minutes.
-
Reaction Conditions: Heat the reaction mixture to the appropriate temperature (typically 80-100 °C) and stir until the starting materials are consumed, as monitored by TLC or GC-MS.[9]
-
Workup: Cool the reaction mixture to room temperature and dilute with water. Extract the product with an organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.
-
Purification: Concentrate the filtrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).
Mandatory Visualization
As specific signaling pathways directly involving long-chain alkenylboronic acids are not well-documented in the scientific literature, a representative experimental workflow for their synthesis and subsequent use is presented below. This diagram illustrates the logical progression from starting materials to a final coupled product.
References
- 1. CAS#:161395-96-6 | (E)-1-Pentene-1-boronic Acid Pinacol Ester | Chemsrc [chemsrc.com]
- 2. Vinylboronsäurepinakolester contains phenothiazine as stabilizer, 95% | Sigma-Aldrich [sigmaaldrich.com]
- 3. ビニルボロン酸ピナコールエステル contains phenothiazine as stabilizer, 95% | Sigma-Aldrich [sigmaaldrich.com]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Spectral data for the synthesis of (E)-alkenylboronic acid pinacol esters via hydroboration of alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Yoneda Labs [yonedalabs.com]
- 8. m.youtube.com [m.youtube.com]
- 9. Hydroboration of Terminal Alkenes and trans‐1,2‐Diboration of Terminal Alkynes Catalyzed by a Manganese(I) Alkyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Hydroboration of Terminal Alkynes Catalyzed by a Mn(I) Alkyl PCP Pincer Complex Following Two Diverging Pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Preparation of (E)-1-Alkenylboronic Acid Pinacol Esters via Transfer of Alkenyl Group from Boron to Boron [organic-chemistry.org]
- 12. benchchem.com [benchchem.com]
- 13. researchgate.net [researchgate.net]
- 14. researchgate.net [researchgate.net]
